Cas no 608515-13-5 (1H-Imidazole, 2-phenyl-4-[4-(trifluoromethyl)phenyl]-)

1H-Imidazole, 2-phenyl-4-[4-(trifluoromethyl)phenyl]- structure
608515-13-5 structure
Product Name:1H-Imidazole, 2-phenyl-4-[4-(trifluoromethyl)phenyl]-
CAS No:608515-13-5
MF:C16H11F3N2
MW:288.267153978348
CID:1625822
PubChem ID:44574939
Update Time:2025-04-21

1H-Imidazole, 2-phenyl-4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 2-phenyl-4-[4-(trifluoromethyl)phenyl]-
    • PD189758
    • 608515-13-5
    • 2-Phenyl-4(5)-(4-trifluoromethylphenyl)imidazole
    • DTXSID001224342
    • 2-phenyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole
    • 2-phenyl-5-[4-(trifluoromethyl)phenyl]-1H-imidazole
    • BDBM50259490
    • CHEMBL467700
    • Inchi: 1S/C16H11F3N2/c17-16(18,19)13-8-6-11(7-9-13)14-10-20-15(21-14)12-4-2-1-3-5-12/h1-10H,(H,20,21)
    • InChI Key: VHNCWTDEMBCLFE-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=CN=C(C2C=CC=CC=2)N1)(F)F

Computed Properties

  • Exact Mass: 288.08753
  • Monoisotopic Mass: 288.08743285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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